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Compound of Interest

Compound Name: Sec-butanol-D9

Cat. No.: B598469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics and

stability of sec-butanol-D9 (deuterated sec-butanol). This information is critical for its

application as an internal standard in analytical methods, particularly in mass spectrometry-

based assays for drug development and research.

Core Physical and Chemical Properties
Sec-butanol-D9, a deuterated isotopologue of sec-butanol, shares similar physical and

chemical properties with its non-deuterated counterpart but with a higher molecular weight due

to the presence of nine deuterium atoms. This mass difference is the basis for its use as an

internal standard in quantitative analysis.
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Property Sec-Butanol-D9
Sec-Butanol (for
comparison)

Molecular Formula C₄HD₉O[1] C₄H₁₀O

Molecular Weight 83.18 g/mol [1][2] 74.12 g/mol [3]

Boiling Point 98 °C[2][4] 98 to 100 °C[3]

Melting Point Not available -115 °C[3]

Density 0.905 g/mL at 25 °C[2] 0.8063 g/cm³ at 20 °C[3]

Appearance Colorless liquid Colorless liquid[3]

Isotopic Purity Typically ≥98 atom % D[2][5] Not applicable

CAS Number 1202864-22-9[2][4] 78-92-2

Stability and Storage
The stability of sec-butanol-D9 is a critical factor for its use as an analytical standard. While

lauded for its exceptional stability and compatibility with various ingredients, it is susceptible to

degradation through oxidation and peroxide formation, similar to its non-deuterated form.

Key Stability Considerations:

Oxidation: The primary degradation pathway for sec-butanol is oxidation of the secondary

alcohol group to form butanone (methyl ethyl ketone).[3] This can be facilitated by exposure

to oxidizing agents or certain catalytic conditions.

Peroxide Formation: Like other secondary alcohols, sec-butanol is prone to the formation of

explosive peroxides upon prolonged exposure to air and light.[3] It is recommended to

periodically test for the presence of peroxides, especially for older stock solutions.

Recommended Storage:

To ensure long-term stability, sec-butanol-D9 should be stored in a tightly sealed container,

protected from light, and in a cool, dry place. For use as a reference standard, storage at a
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controlled room temperature or under refrigeration as specified by the manufacturer is

recommended to minimize degradation.

Experimental Protocols
Detailed experimental protocols for the characterization and analysis of sec-butanol-D9 are

not extensively published. However, standard methodologies for determining the physical

properties of liquids and for its use as an internal standard are applicable.

Determination of Boiling Point (Thiele Tube Method)
A common and effective method for determining the boiling point of a small liquid sample.

Methodology:

A small amount of sec-butanol-D9 is placed in a fusion tube.

A capillary tube, sealed at one end, is inverted and placed inside the fusion tube.

The fusion tube is attached to a thermometer and heated in a Thiele tube containing mineral

oil.

The sample is heated until a rapid and continuous stream of bubbles emerges from the

capillary tube.

The heat source is removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid is drawn back into the capillary tube.

Use as an Internal Standard in GC-MS Analysis
Sec-butanol-D9 is frequently used as an internal standard for the quantification of sec-butanol

and other volatile organic compounds by Gas Chromatography-Mass Spectrometry (GC-MS).

General Protocol:

Preparation of Standard Solutions: A series of calibration standards are prepared containing

known concentrations of the analyte (e.g., sec-butanol) and a constant concentration of the

internal standard (sec-butanol-D9).
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Sample Preparation: The sample to be analyzed is spiked with the same constant

concentration of sec-butanol-D9.

GC-MS Analysis: The prepared standards and samples are injected into the GC-MS system.

Gas Chromatograph (GC) Conditions: A suitable capillary column (e.g., DB-624) is used to

separate the analytes. The oven temperature is programmed to achieve optimal

separation.

Mass Spectrometer (MS) Conditions: The mass spectrometer is operated in selected ion

monitoring (SIM) mode to detect specific ions for the analyte and the internal standard,

enhancing sensitivity and selectivity.

Quantification: A calibration curve is generated by plotting the ratio of the analyte peak area

to the internal standard peak area against the analyte concentration for the calibration

standards. The concentration of the analyte in the sample is then determined from this curve.

Visualizations

sec-Butanol-D9

Oxidation
 [O]

Peroxide Formation
(in presence of O₂)

Butanone-Dₓ

Explosive Peroxides

Click to download full resolution via product page

Caption: Primary degradation pathways of sec-butanol-D9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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